CID 476785

• CAS No.: 28217-60-9
• Product Name: CID 476785
• Molecular Formula: C12H16O8
• Molecular Weight: 288.25 g/mol
• IUPAC Name: 2-(3,5-dihydroxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C12H16O8/c13-4-8-9(16)10(17)11(18)12(20-8)19-7-2-5(14)1-6(15)3-7/h1-3,8-18H,4H2
• Standard InChIKey: WXTPOHDTGNYFSB-RMPHRYRLSA-N
• Isomeric SMILES: C1=C(C=C(C=C1O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O
• SMILES: C1=C(C=C(C=C1O)OC2C(C(C(C(O2)CO)O)O)O)O
• Canonical SMILES: C1=C(C=C(C=C1O)OC2C(C(C(C(O2)CO)O)O)O)O
• Appearance: Powder
• Melting Point: 231-233°C
• Physical Description: Solid
• Description: Phlorin belongs to the class of organic compounds known as phenolic glycosides. These are organic compounds containing a phenolic structure attached to a glycosyl moiety. Some examples of phenolic structures include lignans, and flavonoids. Among the sugar units found in natural glycosides are D-glucose, L-Fructose, and L rhamnose. Phlorin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, phlorin is primarily located in the cytoplasm. Outside of the human body, phlorin can be found in a number of food items such as sweet orange, mandarin orange (clementine, tangerine), citrus, and pummelo. This makes phlorin a potential biomarker for the consumption of these food products.
• PubChem Compound: 12314169
• Last Modified: Nov 11 2021